Cas no 7789-00-6 (Potassium Chromate)

• Product Name: Potassium Chromate
• CAS No: 7789-00-6
• MF: CrK₂O₄
• MW: 194.19030380249
• MDL: MFCD00011368
• CID: 47878
• PubChem ID: 329752190
• Update Time: 2026-05-14

Potassium Chromate Chemical and Physical Properties

Names and Identifiers

• CHROMATE
• BETZ 0213
• CHROMATE IC STANDARD
• CHROMATE INDICATOR
• CHROMATE ION CHROMATOGRAPHY STANDARD
• CHROMATE, ION CHROMATOGRAPHY STANDARD SOLUTION
• CHROMATE STANDARD
• CHROMATE STANDARD SOLUTION
• CHROMIC ACID POTASSIUM SALT
• CHROMIUM(VI) ATOMIC SPECTROSCOPY STANDARD
• Dipotassium chromate
• POTASSIUM CHROMATE
• Potassium chromate(Ⅵ)
• POTASSIUM CHROMATE TS
• potassium chromate (vi)
• bipotassiumchromate
• chromateofpotash
• chromateofpotass
• chromateofpotass[qr]
• chromicacid(h2cro4),dipotassiumsalt
• Chromium(VI) atomic spectroscopy standard concentrate 1.00 g Cr(VI)
• Chromium(VI) atomic spectroscopy standard concentrate 10.00 g Cr(VI)
• Potassium chromate,anhydrous
• Potassium Chromate

• MDL： MFCD00011368
• Inchi： 1S/Cr.2K.4O/q;2*+1;;;2*-1
• InChI Key： XMXNVYPJWBTAHN-UHFFFAOYSA-N
• SMILES： [Cr].[K+].[K+].O.O.[O-].[O-]

Computed Properties

• Exact Mass: 193.84800
• Monoisotopic Mass: 193.848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: Yellow orthorhombic crystals.
• Density: 2.732
• Melting Point: 971 °C (lit.)
• Boiling Point: 968°C
• Flash Point: °C
• PH: 9.0-9.8 (50g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: 640 g/L (20 ºC)
• Stability/Shelf Life: Stable. Strong oxidizing agent - contact with combustible materials may lead to fire or violent reaction. Incompatible with strong reducing agents, combustible materials.
• PSA: 80.26000
• LogP: -0.47520
• Merck: 14,7622
• Solubility: 640 g/L (20 ºC)

Potassium Chromate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H340,H350i,H410
• Warning Statement： P201,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 49-46-25-36/37/38-43-50/53
• Safety Instruction： S53-S45-S60-S61-S36/37-S26
• RTECS：GB2940000
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R43; R46; R49; R50/53; R8
• Packing Group：III
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous chromates
• Material Chemicals Colorants and Pigments Dyes
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals Colorants and Pigments
• Catalysts and Inorganic Chemicals Inorganic Compounds